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Compound of Interest

Compound Name: Alizarin green

Cat. No.: B1292808

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical
properties of various dyes commonly referred to as "Alizarin Green." Due to ambiguity in
nomenclature, this whitepaper clarifies the distinct identities, properties, and applications of
these compounds, presenting data in a structured format to aid in research and development.

Introduction: The Alizarin Green Family

The name "Alizarin Green" is applied to several distinct chemical entities, leading to potential
confusion in research and application. This guide differentiates between the most common
variants, providing specific data for each to ensure accurate experimental design and
interpretation. The primary compounds discussed include Alizarin Green (CAS 4857-81-2),
Alizarin Cyanine Green, and related structures. While historically related to the red dye Alizarin
(CAS 72-48-0), these green dyes possess unique molecular structures and properties.

Physicochemical Properties: A Comparative
Analysis

The fundamental characteristics of these dyes are summarized below to facilitate selection for
specific applications.
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Alizarin Alizarin L
o . ) Alizarin
Property Alizarin Green  Cyanine Green Cyanine Green
(Reference)
F G
Not explicitly
CAS Number 4857-81-2[1][2] found, related to 4403-90-1]3] 72-48-0[4][5]
C.l. 61570
Molecular C37H34CIN2NaOs  Ca2sH20N2Na20s8S  Cz2sH20N2Na20sS
C14Hs04[4][5]
Formula S2[1][2] 2[6][7] 2[3]

Molecular Weight ~ 725.25 g/mol [8] 622.58 g/mol [6] 622.59 g/mol [3] 240.21 g/mol [5]

Dark blue-green Orange-red
Green to dark
Appearance to black - crystals or
green powder[1]

powder[6] powder[4]
] ] Slightly to
N Soluble in Soluble in water )
Solubility - sparingly soluble
water[1] and ethanol[9] ) ter(d]
in water

Experimental Protocols

Detailed experimental protocols for the use of Alizarin green dyes are application-dependent.
The following provides a general framework for common applications in biological staining.

General Staining Protocol for Biological Samples

This protocol is a generalized starting point and should be optimized for specific tissues and
target molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Green Spectrum: A Technical Guide to
Alizarin Green Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292808#alizarin-green-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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